Cas no 2408972-01-8 ([(1r,4r)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol)

• Product Name: [(1r,4r)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol
• CAS No: 2408972-01-8
• MF: C₈H₁₆FNO
• MW: 161.2171459198
• CID: 6251668
• PubChem ID: 145900347
• Update Time: 2025-07-14

[(1r,4r)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

• [(1s,4s)-4-(aminomethyl)-4-fluorocyclohexyl]methanol
• 2408972-01-8
• [(1r,4r)-4-(aminomethyl)-4-fluorocyclohexyl]methanol
• EN300-7447716
• 2377034-39-2
• EN300-7460251
• [(1r,4r)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol

• Inchi： 1S/C8H16FNO/c9-8(6-10)3-1-7(5-11)2-4-8/h7,11H,1-6,10H2
• InChI Key： IAWMAZWWRCSFLT-UHFFFAOYSA-N
• SMILES： FC1(CN)CCC(CO)CC1

Computed Properties

• Exact Mass: 161.121592296g/mol
• Monoisotopic Mass: 161.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on [(1r,4r)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol

Introduction to [(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl)methanol] and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, with the CAS number 2408972-01-8, has garnered significant attention due to its unique structural and functional properties. The product name, [(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl)methanol], encapsulates a complex molecular architecture that has opened new avenues in medicinal chemistry and drug discovery. This introduction aims to provide a comprehensive overview of this compound, its synthesis, applications, and the latest research findings that underscore its importance in contemporary chemical biology.

The molecular structure of [(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl)methanol] is characterized by a cyclohexane ring with specific stereochemistry and functional groups. The presence of a fluorine atom at the 4-position and an aminomethyl group further enhances its chemical reactivity and potential biological activity. This configuration makes it an attractive scaffold for designing molecules with tailored pharmacological properties.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The fluorine atom in [(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl)methanol] contributes to these desirable characteristics, making it a valuable building block for drug discovery efforts. Studies have shown that fluorinated analogs often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The synthesis of [(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl)methanol] involves a multi-step process that requires precise control over reaction conditions and stereochemistry. The synthesis typically begins with the preparation of a chiral auxiliary or ligand that ensures the desired stereochemical outcome. Fluorination reactions are often performed using specialized reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride), which allow for the introduction of fluorine atoms at specific positions on the molecule.

One of the key challenges in synthesizing this compound is maintaining the stereochemical integrity throughout the reaction sequence. The (1R,4R) configuration is crucial for its biological activity, and any deviation from this stereochemistry can significantly reduce or eliminate its therapeutic potential. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity.

The biological activity of [(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl)methanol] has been extensively studied in various preclinical models. Research indicates that this compound exhibits potent activity against several targets relevant to human health. For instance, studies have demonstrated its efficacy in inhibiting enzymes involved in cancer cell proliferation and inflammation. These findings have prompted further investigation into its potential as a lead compound for the development of new therapeutics.

In addition to its anti-cancer properties, [(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl)methanol] has shown promise in other therapeutic areas. Preliminary studies suggest that it may have applications in treating neurological disorders by modulating neurotransmitter receptors. The amine group present in the molecule can interact with various biological targets, making it a versatile scaffold for drug design.

The impact of fluorinated compounds on modern medicine cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions, leading to improved drug efficacy and reduced side effects. The research on [(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl)methanol] exemplifies how structural modifications can lead to significant advancements in drug discovery.

Ongoing research efforts are focused on optimizing the synthesis of this compound and exploring new derivatives with enhanced biological activity. Computational modeling and high-throughput screening techniques are being employed to identify novel analogs with improved pharmacological profiles. These approaches hold promise for accelerating the development of next-generation therapeutic agents.

The integration of synthetic chemistry with computational biology has revolutionized drug discovery processes. By leveraging computational tools, researchers can predict the behavior of molecules before they are synthesized in the lab. This approach not only saves time and resources but also increases the likelihood of identifying compounds with desired properties.

In conclusion, [(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl)methanol], with its CAS number 2408972-01-8, represents a significant advancement in chemical biology and pharmaceutical sciences. Its unique structural features and biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.